Cas no 130-15-4 (1,4-Naphthoquinone)

• Product Name: 1,4-Naphthoquinone
• CAS No: 130-15-4
• MF: C₁₀H₆O₂
• MW: 158.15344285965
• MDL: MFCD00001676
• CID: 36243
• PubChem ID: 8530
• Update Time: 2025-12-19

1,4-Naphthoquinone Chemical and Physical Properties

Names and Identifiers

• Naphthalene-1,4-dione
• 1,4-Naphthalenedione
• 1,4-naphthoquinone (alpha)
• naphthoquinone
• 1,4-Naphthaquinone
• 1,4-Naphthoquinone
• 1,4-Naphthoquinone Solution
• NAPHTHOQUINONE,1,4-(RG)
• 1,4-Dihydro-1,4-diketonaphthalene
• 1,4-Naphthoquinone1000µg
• α-Naphthoquinone
• α-Naphthoquinone
• usafcy-10
• 1,4-Naphthochi
• 1,4-Naftochinon
• -Naphthoquinone
• A-NAPHTHOQUINONE
• p-Naphthoquinone
• 4-Naphthoquinone
• 1,4-Napthoquinone
• USAF cy-10

• MDL： MFCD00001676
• Inchi： 1S/C10H6O2/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6H
• InChI Key： FRASJONUBLZVQX-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2)C(=O)C=C1
• BRN： 878524

Computed Properties

• Exact Mass: 158.03700
• Monoisotopic Mass: 158.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Molecular Weight: 158.15

Experimental Properties

• Color/Form: Bright yellow needle like crystals. It can volatilize with water vapor and has the smell of benzoquinone.
• Density: 1,42 g/cm3
• Melting Point: 119-122 °C (lit.)
  120-124 °C
• Boiling Point: 243.22°C (rough estimate)
• Flash Point: 141 ºC
• Refractive Index: 1.5300 (estimate)
• PH: 6.1 (10g/l, H2O, 20℃)
• Solubility: 0.09g/l
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong reducing agents, strong oxidizing agents.
• PSA: 34.14000
• LogP: 1.62180
• Odor: Odor like that of benzoquinone
• Solubility: It is easily soluble in hot ethanol, diethyl ether, benzene, chloroform, carbon disulfide and acetic acid, soluble in alkaline hydroxide solution, slightly soluble in petroleum ether, and a little soluble in cold water.
• Merck: 14,6395
• Sensitiveness: Sensitive to light
• Vapor Pressure: Vapor pressure = 1.69X10-4 mm Hg at 25 °C (est)

1,4-Naphthoquinone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H330,H334,H335,H400
• Warning Statement： P260,P273,P284,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 25-26-36/37/38-43-50
• Safety Instruction： S26-S36/37-S45-S61-S38-S36/37/39-S28A-S24
• FLUKA BRAND F CODES：8
• RTECS：QL7175000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：I
• Risk Phrases：R25; R26; R36/37/38; R43; R50
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• HazardClass：6.1
• PackingGroup：I
• TSCA：Yes
• Packing Group：I
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 1,4-Naphthoquinone

Exploring the Properties and Applications of 1,4-Naphthoquinone (CAS No. 130-15-4)

1,4-Naphthoquinone (CAS No. 130-15-4) is a fascinating compound with a rich history in both academic research and industrial applications. This naphthoquinone derivative has garnered significant attention due to its unique chemical properties and versatile functionalities. In recent years, advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of its structure-function relationships, paving the way for novel applications across diverse fields.

The molecular structure of 1,4-Naphthoquinone consists of a naphthalene ring system with two ketone groups positioned at the 1 and 4 positions. This arrangement imparts the molecule with distinct electronic properties, making it highly reactive under certain conditions. Researchers have exploited these properties to develop innovative materials for energy storage devices such as supercapacitors and batteries. For instance, studies published in *Advanced Materials* have demonstrated that 1,4-Naphthoquinone derivatives can serve as high-performance electrode materials due to their excellent charge storage capabilities.

Another area where 1,4-Naphthoquinone has shown promise is in the field of drug discovery. Recent investigations have highlighted its potential as a scaffold for designing bioactive molecules with anti-cancer properties. A study conducted at the University of California revealed that certain derivatives of 1,4-Naphthoquinone exhibit selective cytotoxicity against cancer cells while sparing healthy cells, making them promising candidates for targeted therapy.

In addition to its role in medicine and energy storage, 1,4-Naphthoquinone has also found applications in environmental chemistry. Its ability to act as a redox mediator has been leveraged in processes such as water treatment and organic waste degradation. A team from the Massachusetts Institute of Technology (MIT) reported that incorporating 1,4-Naphthoquinone into photocatalytic systems significantly enhances the efficiency of organic pollutant degradation under solar irradiation.

The synthesis of 1,4-Naphthoquinone has traditionally involved oxidative cleavage of naphthalene derivatives using strong oxidizing agents like potassium permanganate or chromic acid. However, recent advancements have introduced more environmentally friendly methods. For example, researchers at the National Renewable Energy Laboratory (NREL) developed a green chemistry approach utilizing oxygenated solvents and microwave-assisted synthesis to produce 1,4-Naphthoquinone with higher yields and reduced environmental impact.

From a structural standpoint, 1,4-Naphthoquinone exhibits a planar geometry due to the conjugation between the aromatic rings and the carbonyl groups. This planarity contributes to its high stability and ability to participate in π-π interactions, which are crucial for its performance in electronic devices. Furthermore, computational studies using density functional theory (DFT) have provided insights into its electronic structure, revealing that the molecule's frontier molecular orbitals are well-suited for electron transfer processes.

The versatility of 1,4-Naphthoquinone extends to its use as a building block in supramolecular chemistry. Scientists have employed it to construct self-assembled nanostructures with potential applications in sensing and drug delivery systems. A notable example is its use as a recognition element in fluorescence-based sensors for detecting metal ions such as mercury(II) and lead(II), which are critical for environmental monitoring.

In summary, 1,4-Naphthoquinone (CAS No. 130-15-4) stands out as a multifaceted compound with an array of applications spanning energy storage, medicine, environmental science, and materials development. Its unique chemical properties coupled with ongoing research advancements continue to unlock new possibilities for this remarkable molecule.